5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[[2-[(4-chlorophenyl)methoxy]phenyl]methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C18H15ClN2O2S/c1-21-17(22)15(20-18(21)24)10-13-4-2-3-5-16(13)23-11-12-6-8-14(19)9-7-12/h2-10H,11H2,1H3,(H,20,24)/b15-10-
• InChI Key: QGGXDXRHYQTEAO-GDNBJRDFSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=CC=C2OCC3=CC=C(C=C3)Cl)NC1=S
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CC=C2OCC3=CC=C(C=C3)Cl)/NC1=S
• Molecular Formula: C18H15ClN2O2S
• Molecular Weight: 358.8 g/mol

Description

5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone, also known as CBX or CBX-11, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of imidazolidinone derivatives and has been found to possess a range of interesting biological properties.

Scientific Research Applications

5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has been extensively studied for its potential therapeutic applications. It has been found to possess a range of interesting biological properties, including anti-cancer, anti-inflammatory, and anti-oxidant effects. 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models of disease.

Mechanism of Action

The mechanism of action of 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cancer growth and inflammation. 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has been found to inhibit the expression of various genes that are involved in cancer cell proliferation and survival, including c-Myc, Bcl-2, and cyclin D1. It has also been found to inhibit the activation of NF-κB, a transcription factor that is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation and oxidative stress, and inhibit angiogenesis (the formation of new blood vessels). 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has also been found to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2) and glutathione S-transferase (GST).

Advantages and Limitations for Lab Experiments

5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its biological properties are well-characterized. However, 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone also has some limitations. It is relatively unstable and can degrade over time, which can affect the reproducibility of experiments. 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone is also relatively insoluble in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone. One area of interest is the development of 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone analogs that have improved stability and solubility. Another area of interest is the investigation of 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone’s potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone’s potential as a tool for studying various biological processes, such as apoptosis and angiogenesis, should be further explored.

Synthesis Methods

The synthesis of 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone involves the reaction of 4-chlorobenzyl bromide with 2-(benzyloxy)benzaldehyde in the presence of a base such as potassium carbonate. The resulting product is then reacted with thiosemicarbazide and formaldehyde to yield 5-{2-[(4-chlorobenzyl)oxy]benzylidene}-3-methyl-2-thioxo-4-imidazolidinone. The overall yield of the synthesis is around 50%, and the purity of the compound can be improved through recrystallization.